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Compound of Interest

Compound Name:
5-Chloro-2-(1-piperazinyl)-

benzaldehyde

Cat. No.: B12090392

Get Quote

Executive Summary: The "Privileged" Bifunctional
Scaffold
In modern medicinal chemistry, 5-Chloro-2-(1-piperazinyl)-benzaldehyde represents a high-

value "privileged structure." It serves as a critical bifurcation point in the synthesis of CNS-

active agents (particularly serotonin and dopamine receptor ligands) and kinase inhibitors.

Its utility stems from its orthogonal reactivity:

The Electrophilic Handle: An aldehyde group at the C1 position, primed for reductive

aminations, Wittig olefinations, or heterocycle condensations.

The Nucleophilic Domain: A secondary amine (piperazine) at the C2 position, available for

-acylation, sulfocylation, or alkylation.

The Metabolic Modulator: A chlorine atom at the C5 position, which blocks metabolic

oxidation at the para-position relative to the amine, enhancing half-life (
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) and lipophilicity.

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and

application in drug design, moving beyond standard datasheet parameters to offer actionable

experimental insights.

Chemical Identity & Physiochemical Profile[1][2][3]
[4][5][6]
While specific commercial batch IDs vary, the core identity of the molecule is defined by its

precursor lineage and calculated properties.

Parameter Data

Chemical Name 5-Chloro-2-(piperazin-1-yl)benzaldehyde

Molecular Formula

Molecular Weight 224.69 g/mol

Core Scaffold Aryl-piperazine (Ortho-substituted)

Primary Precursor 2,5-Dichlorobenzaldehyde (CAS: 6361-23-5)

LogP (Calc) ~2.1 (Moderate Lipophilicity)

H-Bond Donors 1 (Piperazine NH)

H-Bond Acceptors 3 (Aldehyde O, 2x Piperazine N)

pKa (Calc) ~8.5 (Piperazine basic nitrogen)

Expert Note: The ortho positioning of the piperazine ring relative to the aldehyde creates a

potential for intramolecular hydrogen bonding, which can influence solubility and NMR shifts

(often shifting the aldehyde proton slightly upfield compared to the parent benzaldehyde).
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Synthesis: Regioselective Protocol
The synthesis of this compound relies on a Nucleophilic Aromatic Substitution (

). The critical challenge is ensuring regioselectivity. The 2,5-dichlorobenzaldehyde starting
material has two electrophilic sites.

C2-Chlorine: Activated by the ortho-formyl group (strong electron-withdrawing group, -I/-M

effect).

C5-Chlorine: Located meta to the formyl group; significantly less reactive.

Reaction Mechanism & Logic
The reaction is kinetically controlled. By maintaining specific temperature ranges, we drive

substitution exclusively at the C2 position.

Optimized Experimental Protocol
Reagents: 2,5-Dichlorobenzaldehyde (1.0 eq), Piperazine (3.0 eq),

(2.0 eq).

Solvent: DMF or DMSO (Polar aprotic is essential to solvate the cation and leave the

piperazine anion "naked" and reactive).

Temperature: 80–90°C.

Step-by-Step Methodology:

Charge: Dissolve 2,5-dichlorobenzaldehyde (10 mmol) in DMF (20 mL).

Base Addition: Add anhydrous

(20 mmol). Note: Use finely ground carbonate to maximize surface area.

Nucleophile Addition: Add Piperazine (30 mmol).

Why 3 equivalents? Piperazine is bifunctional. Using a large excess prevents the

formation of the "dimer" (bis-aryl-piperazine) where one piperazine molecule attacks two
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aldehyde rings.

Reaction: Heat to 90°C for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM). The

starting material (

) should disappear, replaced by the product (

, stains with Ninhydrin due to free amine).

Workup (Critical):

Cool to room temperature.

Pour into ice-water (100 mL). The product often precipitates as a yellow/off-white solid.

If oil forms: Extract with EtOAc (

mL), wash with brine (

) to remove DMF.

Purification: Recrystallization from EtOH/Hexane or Flash Column Chromatography

(DCM:MeOH:NH3).

Synthesis Workflow Diagram

Start:
2,5-Dichlorobenzaldehyde

Add Piperazine (3 eq)
K2CO3 (2 eq)
Solvent: DMF

Heat @ 90°C
4-6 Hours

(Kinetic Control)

TLC Check:
Disappearance of SMIncomplete

Quench in Ice Water
Extract EtOAc

Complete Product:
5-Chloro-2-(1-piperazinyl)

benzaldehyde

Click to download full resolution via product page

Figure 1: Regioselective synthesis workflow targeting the C2-chlorine displacement.

Reactivity & Derivatization Strategy
Once synthesized, the molecule acts as a "switchboard" for library generation. The order of

operations is critical to avoid self-polymerization (aldehyde reacting with the secondary amine

of another molecule).
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Path A: Reductive Amination (Targeting the Aldehyde)
To attach a "Tail" to the aldehyde while preserving the piperazine:

Protection: The free piperazine NH is usually stable under mild reductive amination

conditions, but protecting it with a Boc group (using

) is safer if the aldehyde partner is sluggish.

Reaction: React with Primary Amine (

) +

in DCE.

Result: Benzyl-amine derivatives (common in GPCR ligands).

Path B: Acylation/Sulfonylation (Targeting the
Piperazine)
To functionalize the piperazine ring:

Condition: The aldehyde is electrophilic, but acyl chlorides/sulfonyl chlorides react much

faster with the piperazine NH.

Protocol: React with

or

+

in DCM at 0°C.

Result: Sulfonamide/Amide derivatives.

Decision Logic Diagram
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Figure 2: Divergent synthesis pathways for library generation.

Applications in Drug Discovery[6][7][8]
GPCR Ligands (Serotonin/Dopamine)
The aryl-piperazine moiety is a classic pharmacophore for 5-HT (Serotonin) and Dopamine

receptors. The 5-chloro substitution mimics the electronic properties of successful

antipsychotics (e.g., Clozapine analogs).

Mechanism: The basic nitrogen of the piperazine forms a salt bridge with the conserved

Aspartate residue in the GPCR transmembrane domain.

Kinase Inhibition
By condensing the aldehyde with hydrazine or urea, researchers can form tricyclic structures

(like quinazolines or phthalazines).

Case Study: Condensation with guanidine yields amino-quinazolines, a scaffold seen in

EGFR inhibitors.

Safety & Handling (MSDS Highlights)
Hazards:
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H315/H319: Causes skin and serious eye irritation (Aldehyde functionality).

H317: May cause an allergic skin reaction (Piperazine moiety is a known sensitizer).

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Aldehydes are prone to air

oxidation to carboxylic acids over time.

Disposal: Segregate as halogenated organic waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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